2,4-Dimethoxybenzenesulfonic acid

• CAS No.: 7134-13-6
• Molecular Formula: C8H10O5S
• Molecular Weight: 218.23 g/mol
• IUPAC Name: 2,4-dimethoxybenzenesulfonic acid
• InChI: InChI=1S/C8H10O5S/c1-12-6-3-4-8(14(9,10)11)7(5-6)13-2/h3-5H,1-2H3,(H,9,10,11)
• InChI Key: ZPHMCVPMYLSOJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)S(=O)(=O)O)OC

Description

2,4-Dimethoxybenzenesulfonic acid is a useful research compound. Its molecular formula is C8H10O5S and its molecular weight is 218.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution prepared by adding 57 ml of chlorosulfonic acid to 250 ml of chloroform, was added dropwise 50 g of 1,3-dimethoxybenzene at a temperature below 5° C. with stirring. After stirring at 5° C. for 30 minutes, the crystals thus-precipitated were collected by filtration and washed with 100 ml of chloroform.